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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-methylphenol
CAS No.: 628332-28-5
Cat. No.: B2959273
Get Quote
. J

Executive Summary: Immediate Action Card

Status: Hazardous Chemical Waste (Non-Halogenated Organic / Phenolic). Critical
Prohibition:NEVER dispose of this compound down the drain, in the trash, or by evaporation.[1]
Primary Hazard: Skin/Eye Irritant; Aquatic Toxicity; Incompatible with Strong Oxidizers.

Scenario Immediate Action

Collect in a dedicated, labeled solid waste

Solid Waste )
container (HDPE or Glass).
o Segregate into "Organic Waste — Non-
Liquid Waste ) )
Halogenated" (unless mixed with halogens).
) Isolate area. Wear PPE.[2][3][4][5] Absorb with
Spill (< 509) . . .
vermiculite/sand. Scoop into waste jar.
Wash skin with soap/water for 15 min. Flush
Contact

eyes for 15 min. Seek medical aid.
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Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity profile. 5-(Benzyloxy)-2-
methylphenol is a phenolic ether.[6] Its disposal requirements are dictated by the phenolic
hydroxyl group (acidity, toxicity) and the benzyloxy ether moiety (lipophilicity, stability).

e Chemical Name: 5-(Benzyloxy)-2-methylphenol[6][7]

o CAS Number: 628332-28-5 (Note: Verify exact isomer; 4-(Benzyloxy)-2-methylphenol is CAS
53325-49-8)[6]

e Molecular Formula: C14aH1402[7]
e Molecular Weight: 214.26 g/mol [7][8]

e Physical State: Typically an off-white to pale yellow solid.

Hazard Matrix

L. Disposal
Hazard Class GHS Code Description L
Implication
Causes PPE (Nitrile gloves,
Health H315, H319, H335 skin/eye/respiratory goggles) is mandatory
irritation.[6][5] during waste transfer.
DO NOT mix with
o Incompatible with Nitric Acid or
Reactivity N/A o ) )
strong oxidizers. Peroxides in waste

streams.

May cause long-
) i Zero-tolerance for
Environmental H413 (Est.) lasting harmful effects o
o drain disposal.[9]
to aquatic life.

Pre-Disposal Segregation & Storage

Effective disposal starts at the bench. Mixing incompatible waste streams is the most common
cause of laboratory accidents.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2959273/docs?utm_src=pdf-body#5-benzyloxy-2-methylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b2959273/docs?utm_src=pdf-body#5-benzyloxy-2-methylphenol-proper-disposal-procedures
https://www.molaid.com/MS_1979421
https://www.benchchem.com/product/b2959273/docs?utm_src=pdf-body#5-benzyloxy-2-methylphenol-proper-disposal-procedures
https://www.molaid.com/MS_1979421
https://www.chemscene.com/product/628332-28-5.html
https://www.molaid.com/MS_1979421
https://www.chemscene.com/product/628332-28-5.html
https://www.chemscene.com/product/628332-28-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92451102.htm
https://www.molaid.com/MS_1979421
https://store.apolloscientific.co.uk/product/5-amino-2-methylphenol
https://pdf.benchchem.com/3194/Navigating_the_Disposal_of_3_4_Hydroxy_phenoxy_benzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Compatibility Rules

+ Compatible With: Organic solvents (Acetone, Methanol, Ethyl Acetate), other non-
halogenated organics.

e STRICTLY INCOMPATIBLE With:

o Strong Oxidizers: (e.g., Nitric Acid, Perchloric Acid). Phenols can undergo violent
oxidation.

o Strong Bases: While phenols dissolve in bases, mixing concentrated waste can generate
heat. Keep separate unless part of a controlled neutralization protocol.

Visual Decision Tree: Waste Stream Selection

Start: Identify Waste Form

Pure Substance

br Contaminated Wipes Needles/Glass

Solid Hazardous Waste Chemically Contaminated Sharps
(Label: Toxic/Irritant) (Rigid Container)

Solvent Type?

Contains Halogens

Non-Halogenated Organic Waste
(e.g., Acetone, MeOH)

Halogenated Organic Waste
(e.g., DCM, Chloroform)

Click to download full resolution via product page
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Figure 1: Waste stream segregation logic for 5-(Benzyloxy)-2-methylphenol.[6]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Use this for expired stocks, surplus solids, or contaminated weighing boats.[6]

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Ensure the lid seals tightly.

o Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: Write "5-(Benzyloxy)-2-methylphenol".

o Constituents: If mixed with silica gel or other solids, list them (e.g., "90% Silica Gel, 10%
Phenolic compound").

o Hazard Checkbox: Mark "Toxic" and "Irritant".
o Transfer: Transfer solid carefully to avoid dusting. If dust is visible, work inside a fume hood.

o Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this for filtrates, HPLC waste, or reaction solutions.[6]
o Determine Solvent Base:
o If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste.

o If dissolved in Acetone, Methanol, Ethyl Acetate, or DMSO

Non-Halogenated Waste.
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e pH Check: Ensure the solution is not highly acidic or basic (pH 4-10 is ideal). If highly acidic
(e.g., from a reaction workup), neutralize slowly with Sodium Bicarbonate before adding to
the organic waste carboy to prevent gas evolution in the drum.

e Pouring: Use a funnel. Do not overfill the container (leave 10% headspace).

e Logging: Log the volume and concentration on the waste container's log sheet.

Protocol C: Contaminated Debris (Gloves/Wipes)

e Minor Contamination: Nitrile gloves and paper towels with trace amounts can often be
disposed of in "Chemically Contaminated Debris" bins (usually a yellow or gray bin, distinct
from regular trash).

o Gross Contamination: If a wipe is soaked with the substance, place it in a sealed Ziploc bag
before placing it in the solid hazardous waste drum to prevent off-gassing.

Spill Response Workflow

Scale: Laboratory Bench Scale (< 100 mL or < 50 g). Prerequisite: Personnel must be trained
in chemical spill response.
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1. Alert & Protect

Notify nearby personnel.
Don PPE (Gloves, Goggles, Lab Coat).

2. Containment
Cover spill with absorbent pads
or vermiculite ring.

:

3. Absorption
Mix absorbent into spill.
Wait 2-3 minutes.

4. Collection

Scoop into wide-mouth jar.
Label as 'Hazardous Waste - Spill Debris'.

5. Decontamination
Wash surface with soap & water.
Dispose of cleaning materials as waste.

Click to download full resolution via product page

Figure 2: Emergency response workflow for bench-scale spills.

Regulatory & Compliance Context

» RCRA Classification (USA): While 5-(Benzyloxy)-2-methylphenol is not explicitly listed with
a specific "P" or "U" code, it falls under the "Characteristic" waste definition if it exhibits
toxicity.[6] However, best practice dictates managing it as U-listed equivalent (Toxic Waste)
due to the phenol moiety.

+ EPA Disposal Method: The ultimate disposal method for this compound is High-Temperature
Incineration at a permitted TSD (Treatment, Storage, and Disposal) facility.[6] This ensures
the complete destruction of the aromatic ring structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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